![molecular formula C12H15NO4 B1264504 Isoflavipucine CAS No. 61248-16-6](/img/structure/B1264504.png)
Isoflavipucine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isoflavipucine is a natural product found in Aspergillus flavipes with weak cytotoxicity against human leukemia HL-60 cells. It has a role as an antineoplastic agent, an Aspergillus metabolite and a mycotoxin. It is a delta-lactam, a ketone, a dioxolane and a cyclic acetal. It contains an isobutyl group and a delta-lactam ring.
This compound is a natural product found in Aspergillus flavipes with data available.
Scientific Research Applications
Isoflavipucine Derivatives and Cancer Research
A novel this compound derivative, (8S, 9R)-dihydrothis compound, was isolated from the endophytic fungi Botryosphaeria dothidea. This compound, derived from Taxus mairei, exhibited antiproliferative activity against various breast cancer cells, indicating potential applications in cancer research and therapy (Deng et al., 2022).
Isoflurane in Neuroprotection
Isoflurane, a volatile anesthetic, has demonstrated neuroprotective properties in models of neurodegenerative diseases such as hypoxic ischemia, stroke, and trauma. It acts through various mechanisms, including receptor activation and modulation of cellular protein functions. These findings suggest isoflurane's potential in treating or preventing neurological damage in certain conditions (Jiang et al., 2017).
Isoflavones in Menopausal Symptom Management
Isoflavones derived from Glycine max have been studied for their efficacy in treating vaginal atrophy in postmenopausal women. Clinical trials indicated that isoflavone vaginal gel effectively relieved symptoms like vaginal dryness and improved vaginal epithelium health. This suggests isoflavones as a potential non-hormonal treatment for menopausal symptoms (Lima et al., 2014).
Isoflavone Impact on Vascularization
Topical application of Glycine max isoflavone gel in postmenopausal women significantly improved vaginal tissue vascularization. This finding underscores the potential of isoflavones in enhancing tissue health and addressing age-related vascular changes (Lima, Honorato, & Silva, 2020).
Isoflurane's Role in Traumatic Brain Injury
Isoflurane has shown beneficial effects when used early after experimental traumatic brain injury (TBI). It notably enhanced cognitive recovery and neuronal survival compared to other anesthetic agents, suggesting its potential in clinical TBI management (Statler et al., 2006).
Genotype and Environment Influences on Isoflavone Content
Research on soybean (Glycine max) indicated that genotype and environmental factors significantly influence isoflavone content. This highlights the importance of considering these variables in isoflavone-related agricultural and nutritional research (Hoeck et al., 2000).
Isoflurane in Neonatal Hypoxic Ischemic Brain Injury
Studies have shown that isoflurane provides neuroprotection in neonatal hypoxic ischemic brain injury by suppressing apoptosis. This suggests its potential therapeutic role in mitigating brain injury in neonates (Zhao et al., 2016).
Bioinspired Synthesis of this compound Derivatives
Research on the bioinspired synthesis of this compound and related compounds, such as rubrobramide and flavipucine, provides insights into new synthetic pathways for these potentially therapeutic compounds (Mizutani et al., 2016).
Isoflavones in Antiviral Research
Isoflavones, particularly genistein, have demonstrated antiviral properties against a wide range of viruses, affecting both the virus and host cell processes. This suggests their potential application in developing antiviral therapies (Andres et al., 2009).
Properties
61248-16-6 | |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.25 g/mol |
IUPAC Name |
6-methyl-2-(3-methylbutanoyl)-5H-[1,3]dioxolo[4,5-c]pyridin-4-one |
InChI |
InChI=1S/C12H15NO4/c1-6(2)4-8(14)12-16-9-5-7(3)13-11(15)10(9)17-12/h5-6,12H,4H2,1-3H3,(H,13,15) |
InChI Key |
VALUPXXLHSBISM-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(=O)N1)OC(O2)C(=O)CC(C)C |
Canonical SMILES |
CC1=CC2=C(C(=O)N1)OC(O2)C(=O)CC(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.